Cas no 1936026-35-5 (2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid)

• Product Name: 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid
• CAS No: 1936026-35-5
• MDL: MFCD31667916
• CID: 4630485
• PubChem ID: 126970935
• Update Time: 2025-07-20

2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid

• MDL： MFCD31667916

Additional information on 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid

Comprehensive Overview of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid (CAS No. 1936026-35-5): Properties, Applications, and Research Insights

2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid (CAS No. 1936026-35-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a piperidine ring with acetyl and hydroxy functional groups, serves as a versatile intermediate in drug discovery. Its molecular formula, C₉H₁₅NO₄, highlights its potential for modifications, making it valuable for designing bioactive molecules targeting enzymes or receptors.

Recent studies emphasize the role of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid in developing central nervous system (CNS) therapeutics. Researchers are exploring its derivatives for neuroprotective effects, aligning with the growing demand for neurodegenerative disease treatments. The compound’s hydroxyl group enhances solubility, while the acetyl moiety allows for further derivatization, addressing challenges in blood-brain barrier permeability—a hot topic in drug delivery optimization.

In synthetic chemistry, this compound is pivotal for constructing chiral building blocks. Its stereocenter at the 3-position enables enantioselective synthesis, crucial for producing pharmaceutical intermediates with high purity. Laboratories frequently search for "CAS 1936026-35-5 synthesis methods" or "piperidine derivatives for medicinal chemistry," reflecting its relevance in high-value chemical production.

From an industrial perspective, 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid aligns with trends in green chemistry. Its potential for biocatalytic transformations reduces reliance on heavy-metal catalysts, addressing environmental concerns. Companies investing in sustainable APIs (Active Pharmaceutical Ingredients) often evaluate such compounds for low-waste synthesis—a key focus in circular economy initiatives.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring compliance with pharmaceutical-grade standards. Quality control protocols for 1936026-35-5 are critical, as impurities may affect downstream applications in peptide coupling or small-molecule drug development.

Future research directions include exploring 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetic acid in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. Its bifunctional structure could link E3 ligase binders to target proteins, offering solutions for undruggable targets in oncology—a trending area in precision medicine.

In summary, CAS 1936026-35-5 represents a multifaceted tool for modern chemistry and drug design. Its applications span from CNS drug candidates to sustainable synthesis, resonating with both academic and industrial priorities. As demand for tailor-made intermediates grows, this compound’s role in next-generation therapeutics will likely expand, supported by ongoing innovations in cheminformatics and catalytic technologies.